Cas no 581813-21-0 (Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-)

Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)- structure
581813-21-0 structure
Product Name:Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-
CAS No:581813-21-0
MF:C8H6F5N
MW:211.131959438324
CID:1608956
PubChem ID:22337617
Update Time:2025-04-21

Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-
    • DTXSID201227035
    • 581813-21-0
    • SCHEMBL964459
    • [2,3-difluoro-4-(trifluoromethyl)phenyl]methanamine
    • 2,3-Difluoro-4-(trifluoromethyl)benzenemethanamine
    • 2,3-difluoro-4-(trifluoromethyl)benzylamine
    • MFCD06212917
    • Inchi: 1S/C8H6F5N/c9-6-4(3-14)1-2-5(7(6)10)8(11,12)13/h1-2H,3,14H2
    • InChI Key: PEKCLTCAWNBFME-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(F)(F)F)C=CC=1CN)F

Computed Properties

  • Exact Mass: 211.04208
  • Monoisotopic Mass: 211.04204001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)- Pricemore >>

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abcr
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